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Introduction
Vinyl acetate monomer (VAM), a significant industrial chemical, serves as a crucial building

block in the synthesis of a wide array of polymers and copolymers. This colorless, volatile liquid

with the chemical formula CH₃COOCH=CH₂ is the precursor to polyvinyl acetate (PVAc),

polyvinyl alcohol (PVOH), and ethylene-vinyl acetate (EVA) copolymers, materials with

extensive applications in adhesives, coatings, textiles, and packaging.[1] Understanding the

fundamental physical and chemical properties of VAM is paramount for its safe handling,

effective polymerization, and the development of novel materials. This technical guide provides

an in-depth overview of the core physicochemical characteristics of vinyl acetate monomer,

complete with tabulated data, detailed experimental protocols, and visualizations of key

chemical processes.

Physical Properties of Vinyl Acetate Monomer
The physical characteristics of vinyl acetate monomer are critical for its storage,

transportation, and use in various industrial processes. A summary of these properties is

presented in the tables below.
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Property Value Reference

Molecular Formula C₄H₆O₂ [2]

Molar Mass 86.09 g/mol [2][3]

Appearance Colorless liquid [4][5]

Odor Sweet, fruity, pungent [5][6]

Density 0.934 g/cm³ at 20°C [3][7]

Boiling Point 72.7 °C (162.9 °F) [8]

Melting Point -93.5 °C (-136.3 °F) [8]

Vapor Pressure 11.7 kPa at 20°C [7]

Refractive Index (n²⁰/D) 1.3953 [2]

Safety and Flammability Properties
Property Value Reference

Flash Point -8 °C (18 °F) (closed cup) [8]

Autoignition Temperature 427 °C (801 °F) [8]

Explosive Limits in Air 2.6 - 13.4 % by volume [9]

Solubility Properties
Property Value Reference

Solubility in Water 2.0 - 2.4 g/100 mL at 20°C [10]

Solubility in Organic Solvents

Soluble in most organic

solvents, including ethanol,

ether, acetone, and benzene.

[2][11]
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Accurate determination of the physical properties of vinyl acetate monomer is essential for

quality control and safety. The following are summaries of standard experimental methods.

Boiling Point Determination (ASTM D1078)
This method determines the distillation range of volatile organic liquids.[4][12] A 100-mL sample

is distilled under controlled conditions. The temperature of the vapor is monitored as the liquid

boils. The initial boiling point is the temperature at which the first drop of condensate falls from

the condenser. The final boiling point is the maximum temperature reached during the

distillation.

Density Determination (ASTM D4052)
This standard test method measures the density of liquids using a digital density meter.[6][13] A

small sample of the liquid is introduced into an oscillating U-tube. The instrument measures the

oscillation period of the tube, which is directly related to the density of the sample. The

temperature of the sample is precisely controlled during the measurement.

Flash Point Determination (ASTM D56)
The Tag Closed-Cup Tester is used to determine the flash point of flammable liquids with a

viscosity below a certain threshold.[11][14] The sample is heated in a closed cup at a slow,

constant rate. A small flame is periodically introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the vapors ignite.

Autoignition Temperature Determination (ASTM E659)
This test method establishes the autoignition temperature of liquid chemicals in air at

atmospheric pressure.[15][16] A small, measured amount of the sample is injected into a

heated, open-mouthed flask. The temperature of the flask is varied until the lowest temperature

at which the vapor ignites spontaneously is determined.

Vapor Pressure Determination
The vapor pressure of vinyl acetate monomer can be determined using a static method. A

small amount of the liquid is placed in a thermostated vessel connected to a pressure

measuring device. The system is evacuated to remove air, and the pressure of the vapor in

equilibrium with the liquid is measured at a constant temperature.
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Refractive Index Determination
The refractive index is measured using a refractometer. A few drops of the liquid are placed on

the prism of the instrument. Light of a specific wavelength (typically the sodium D-line, 589 nm)

is passed through the sample, and the angle of refraction is measured. The instrument is

calibrated with a standard of known refractive index.

Solubility Determination
To determine the solubility in water, excess vinyl acetate monomer is mixed with a known

volume of water in a sealed container and agitated at a constant temperature until equilibrium

is reached.[8][17] The concentration of VAM in the aqueous phase is then determined by a

suitable analytical method, such as gas chromatography. A similar procedure is followed for

determining solubility in organic solvents.

Chemical Properties of Vinyl Acetate Monomer
Vinyl acetate monomer is a highly reactive compound due to the presence of both a vinyl

group and an ester group.[5][7]

Polymerization
The most significant chemical property of VAM is its ability to undergo free-radical

polymerization to form polyvinyl acetate (PVAc).[14] This reaction is highly exothermic and is

typically initiated by peroxides or azo compounds. The polymerization can be carried out using

various techniques, including bulk, solution, emulsion, and suspension polymerization.[16]

Emulsion polymerization is a common industrial method.[4]

The basic steps of free-radical polymerization are:

Initiation: A free radical initiator (I) decomposes to form free radicals (R•). These radicals

then react with a VAM molecule to initiate the polymer chain.

Propagation: The newly formed radical adds to another VAM molecule, and this process

repeats, rapidly increasing the length of the polymer chain.

Termination: The growth of the polymer chain is terminated by the combination of two

growing chains or by disproportionation.
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Hydrolysis
Vinyl acetate can be hydrolyzed to acetic acid and vinyl alcohol. However, vinyl alcohol is

unstable and tautomerizes to the more stable acetaldehyde.[7]

CH₃COOCH=CH₂ + H₂O → CH₃COOH + [CH₂=CHOH] → CH₃CHO

Other Reactions
The double bond in vinyl acetate allows it to participate in various addition reactions. For

example, it can react with halogens (like bromine) and hydrogen halides.[18] It can also

undergo transesterification reactions with other alcohols in the presence of a catalyst.

Visualizing Key Chemical Processes
To better illustrate the chemical transformations of vinyl acetate monomer, the following

diagrams are provided in the DOT language for Graphviz.
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Caption: Free-radical polymerization of vinyl acetate monomer.

Industrial Production of Vinyl Acetate Monomer
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Caption: Industrial synthesis of vinyl acetate monomer.

Conclusion
This technical guide has provided a detailed examination of the physical and chemical

properties of vinyl acetate monomer. The tabulated data offers a quick reference for key

quantitative values, while the outlined experimental protocols provide insight into the

standardized methods for their determination. The visualizations of the polymerization and

industrial synthesis processes offer a clear understanding of the primary chemical

transformations involving VAM. For researchers and professionals in drug development and

material science, a thorough grasp of these fundamental properties is indispensable for

innovation and ensuring safety in the laboratory and in manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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